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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B10775394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antiblaze V6 is a chlorinated organophosphate additive flame retardant used to enhance the

fire resistance of polymeric materials, including rigid polyurethane (PUR) foams.[1][2]

Chemically identified as [2-[bis(2-chloroethoxy)phosphoryloxymethyl]-3-chloro-2-

(chloromethyl)propyl] bis(2-chloroethyl) phosphate (CAS RN: 38051-10-4), it is also known by

trade names such as Phosgard 2XC20 and Amgard V 6.[3][4] This document provides a

detailed experimental protocol for the incorporation and evaluation of Antiblaze V6 in a generic

rigid polyurethane foam formulation. The protocols for key flammability tests, UL 94 and cone

calorimetry, are also detailed.

Due to the limited availability of specific performance data for Antiblaze V6 in the public

domain, this document presents representative data from studies on similar chlorinated and

organophosphate flame retardants in rigid polyurethane foam to provide an expected

performance profile.

Experimental Protocols
Materials and Equipment
Materials:

Polyether polyol (e.g., sucrose/glycerin-based, OH value 400-500 mg KOH/g)
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Polymeric methylene diphenyl diisocyanate (pMDI, isocyanate index 110)

Antiblaze V6

Surfactant (e.g., silicone-based)

Catalyst (e.g., amine-based)

Blowing agent (e.g., water, pentane)

Paper cups and wooden spatula for mixing

Mold for foam casting (e.g., 200 x 200 x 50 mm)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Equipment:

Analytical balance

Mechanical stirrer

Fume hood

Oven

Saw for cutting foam samples

UL 94 vertical burn test chamber

Cone calorimeter

Preparation of Rigid Polyurethane Foam with Antiblaze
V6
This protocol describes the preparation of a rigid polyurethane foam incorporating Antiblaze V6

as an additive flame retardant. The concentration of Antiblaze V6 can be varied to evaluate its

effect on flammability.
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Preparation of the Polyol Premix (Component A):

1. In a paper cup, weigh the desired amount of polyether polyol.

2. Add the surfactant, catalyst, and blowing agent to the polyol according to the formulation

table below.

3. Weigh the desired amount of Antiblaze V6 and add it to the polyol mixture. Loading levels

can be varied (e.g., 5, 10, 15, 20 parts per hundred parts of polyol - php).

4. Mix all components thoroughly with a mechanical stirrer for 60 seconds at 2000 rpm until a

homogeneous mixture is obtained.

Foaming Process:

1. Weigh the required amount of pMDI (Component B) in a separate paper cup. The amount

is calculated based on the desired isocyanate index.

2. Pour Component B into Component A and immediately start vigorous stirring with the

mechanical stirrer for 10-15 seconds.

3. Quickly pour the reacting mixture into the mold.

4. Allow the foam to rise and cure in a fume hood at room temperature for 24 hours.

5. Post-cure the foam in an oven at 70°C for 24 hours.

Sample Preparation:

1. After curing, carefully remove the foam block from the mold.

2. Cut the foam block into specimens of the required dimensions for flammability testing

using a saw.

UL 94: 125 x 13 x 10 mm

Cone Calorimetry: 100 x 100 x 50 mm
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Table 1: Example Formulation for Rigid Polyurethane Foam

Component Parts by Weight (php)

Polyether Polyol 100

Antiblaze V6 5 - 25

Silicone Surfactant 1.5

Amine Catalyst 1.0

Water (Blowing Agent) 2.0

pMDI To an NCO Index of 110

Flammability Testing Protocols
This test evaluates the burning characteristics of the foam specimens after exposure to a

flame.

Condition the specimens (125 x 13 x 10 mm) at 23°C and 50% relative humidity for 48 hours.

Mount a specimen vertically in the UL 94 test chamber.

Apply a calibrated flame to the bottom edge of the specimen for 10 seconds.

Remove the flame and record the afterflame time (t1).

Immediately re-apply the flame for another 10 seconds.

Remove the flame and record the afterflame time (t2) and afterglow time (t3).

Record if any flaming drips ignite a cotton patch placed below the specimen.

Test a total of five specimens.

Classify the material as V-0, V-1, or V-2 based on the criteria in Table 2.

Table 2: UL 94 V Classification Criteria
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Criteria V-0 V-1 V-2

Afterflame time for

each specimen (t1 or

t2)

≤ 10 s ≤ 30 s ≤ 30 s

Total afterflame time

for 5 specimens (t1 +

t2)

≤ 50 s ≤ 250 s ≤ 250 s

Afterflame plus

afterglow time for

each specimen (t2 +

t3)

≤ 30 s ≤ 60 s ≤ 60 s

Dripping of flaming

particles that ignite

cotton

No No Yes

Burn to holding clamp No No No

This test measures the heat release rate and other combustion properties of the foam.

Condition the specimens (100 x 100 x 50 mm) at 23°C and 50% relative humidity for 48

hours.

Wrap the sides and bottom of the specimen in aluminum foil.

Place the specimen on the sample holder of the cone calorimeter.

Expose the specimen to a constant heat flux of 35 or 50 kW/m².

Ignite the pyrolysis gases with a spark igniter.

Continuously measure the following parameters during combustion:

Time to ignition (TTI)

Heat release rate (HRR)
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Peak heat release rate (pHRR)

Total heat release (THR)

Mass loss rate (MLR)

Smoke production rate (SPR)

Total smoke release (TSR)

CO and CO₂ yield

Data Presentation
The following table summarizes representative quantitative data for rigid polyurethane foam

with and without a chlorinated organophosphate flame retardant. This data is based on

published results for similar flame retardants and provides an expected range of performance

for foams treated with Antiblaze V6.

Table 3: Representative Flammability Data for Rigid Polyurethane Foam

Parameter Unmodified PUR Foam
PUR Foam with
Chlorinated
Organophosphate FR

UL 94 Rating No Rating V-0 (at sufficient loading)

Limiting Oxygen Index (%) ~18-20 >25

Cone Calorimetry (50 kW/m²)

Time to Ignition (s) 5 - 10 8 - 15

Peak Heat Release Rate

(kW/m²)
250 - 350 150 - 200

Total Heat Release (MJ/m²) 80 - 120 50 - 80

Total Smoke Release (m²/m²) 1500 - 2000 1000 - 1500
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Visualizations
Experimental Workflow

A. Foam Preparation

B. Flammability Testing

C. Data Analysis

Weigh Polyol, Surfactant,
Catalyst, Blowing Agent

Add Antiblaze V6

Mix Component A

Mix A + B

Weigh pMDI (Component B)

Pour into Mold

Cure and Post-Cure

Cut Specimens

UL 94 Vertical Burn Test Cone Calorimetry

Determine UL 94 Rating Analyze Heat Release and
Smoke Production Data

Evaluate Performance
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Click to download full resolution via product page

Caption: Experimental workflow for preparing and testing Antiblaze V6 in rigid polyurethane

foam.

Proposed Flame Retardant Mechanism of Antiblaze V6
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Caption: Dual-phase flame retardant mechanism of Antiblaze V6 in polyurethane foam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

